Cas no 2912-89-2 (Acetic acid,methoxydiphenyl-, 2-(sec-butylethylamino)ethyl ester, hydrochloride (7CI,8CI))

Acetic acid,methoxydiphenyl-, 2-(sec-butylethylamino)ethyl ester, hydrochloride (7CI,8CI) structure
2912-89-2 structure
Product name:Acetic acid,methoxydiphenyl-, 2-(sec-butylethylamino)ethyl ester, hydrochloride (7CI,8CI)
CAS No:2912-89-2
MF:C23H32ClNO3
MW:405.958086013794
CID:270461
PubChem ID:18000

Acetic acid,methoxydiphenyl-, 2-(sec-butylethylamino)ethyl ester, hydrochloride (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,methoxydiphenyl-, 2-(sec-butylethylamino)ethyl ester, hydrochloride (7CI,8CI)
    • butan-2-yl-ethyl-[2-(2-methoxy-2,2-diphenylacetyl)oxyethyl]azanium,chloride
    • Acetic acid, 2,2-diphenyl-2-methoxy-, (2-(N-sec-butyl-N-ethylamino)ethyl) ester, hydrochloride
    • 2912-89-2
    • 2,2-Diphenyl-2-methoxyacetic acid (2-(N-sec-butyl-N-ethylamino)ethyl) ester hydrochloride
    • Inchi: InChI=1S/C23H31NO3.ClH/c1-5-19(3)24(6-2)17-18-27-22(25)23(26-4,20-13-9-7-10-14-20)21-15-11-8-12-16-21;/h7-16,19H,5-6,17-18H2,1-4H3;1H
    • InChI Key: FBQYFZSRQKALFC-UHFFFAOYSA-N
    • SMILES: [Cl-].CCC([NH+](CCOC(C(C1C=CC=CC=1)(OC)C1C=CC=CC=1)=O)CC)C

Computed Properties

  • Exact Mass: 372.9567
  • Monoisotopic Mass: 405.2070716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 409
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40Ų

Experimental Properties

  • PSA: 41.43

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